Cas no 6721-66-0 (2-methoxy-N,N-dimethyl-2-phenylethanamine)

• Product name: 2-methoxy-N,N-dimethyl-2-phenylethanamine
• CAS No: 6721-66-0
• MF: C₁₁H₁₇NO
• Molecular Weight: 179.25878
• CID: 1720788
• PubChem ID: 23180

2-methoxy-N,N-dimethyl-2-phenylethanamine Properties

Names and Identifiers

• 2-methoxy-N,N-dimethyl-2-phenylethanamine
• benzeneethanamine, beta-methoxy-N,N-dimethyl-
• N,N-Dimethyl-β-methoxybenzeneethanamine
• SCHEMBL9493145
• 6721-66-0
• DTXSID10986321
• 2-Methoxy-N,N-dimethyl-2-phenylethan-1-amine
• N,N-Dimethyl-beta-methoxyphenethylamine
• N,N-Dimethyl beta-methoxy beta-phenylethylamine
• PHENETHYLAMINE, N,N-DIMETHYL-beta-METHOXY-
• BRN 2804147
• 1-13-00-00240 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C11H17NO/c1-12(2)9-11(13-3)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
• InChIKey： OEZZFHANQAGLDU-UHFFFAOYSA-N
• SMILES： CN(C)CC(C1=CC=CC=C1)OC

Computed Properties

• 精确分子量: 179.13111
• 同位素质量: 179.131014
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 13
• 可旋转化学键数量: 4
• 复杂度: 130
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 12.5
• XLogP3: 1.6

Experimental Properties

• Density: 0.963
• Boiling Point: 239.5°C at 760 mmHg
• 闪点: 69.6°C
• Refractive Index: 1.504
• PSA: 12.47